Cas no 1803747-97-8 (Ethyl 2-cyano-4-ethyl-3-methylphenylacetate)

• Product Name: Ethyl 2-cyano-4-ethyl-3-methylphenylacetate
• CAS No: 1803747-97-8
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 5009245
• Update Time: 2025-07-18

Ethyl 2-cyano-4-ethyl-3-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-ethyl-3-methylphenylacetate

• Inchi： 1S/C14H17NO2/c1-4-11-6-7-12(8-14(16)17-5-2)13(9-15)10(11)3/h6-7H,4-5,8H2,1-3H3
• InChI Key： XXUAITSCXHRURA-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=CC(CC)=C(C)C=1C#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 305
• XLogP3: 3
• Topological Polar Surface Area: 50.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on Ethyl 2-cyano-4-ethyl-3-methylphenylacetate

Ethyl 2-cyano-4-ethyl-3-methylphenylacetate (CAS No. 1803747-97-8): A Comprehensive Overview

Ethyl 2-cyano-4-ethyl-3-methylphenylacetate, identified by its CAS number 1803747-97-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, characterized by its intricate molecular structure, presents a unique set of properties that make it valuable for various applications, particularly in the development of novel therapeutic agents.

The molecular formula of Ethyl 2-cyano-4-ethyl-3-methylphenylacetate is C₁₂H₁₃NO₂, reflecting its composition of carbon, hydrogen, nitrogen, and oxygen atoms. The presence of a cyano group (-CN) and ethyl ester (-COOEt) functionalities contributes to its reactivity and potential utility in synthetic chemistry. These features enable the compound to participate in a wide range of chemical reactions, making it a versatile intermediate in organic synthesis.

In recent years, there has been growing interest in exploring the pharmacological properties of Ethyl 2-cyano-4-ethyl-3-methylphenylacetate. Research studies have begun to uncover its potential as a precursor or intermediate in the synthesis of bioactive molecules. The cyano group, in particular, is known for its ability to enhance binding affinity and metabolic stability in drug candidates, which has prompted investigations into its role in medicinal chemistry.

One of the most compelling aspects of Ethyl 2-cyano-4-ethyl-3-methylphenylacetate is its structural diversity, which allows for modifications that can tailor its pharmacological effects. For instance, the ethyl ester moiety can be hydrolyzed to form a carboxylic acid, opening up possibilities for further functionalization. This adaptability makes it a valuable building block for chemists and pharmacologists seeking to develop innovative treatments for various diseases.

The compound's relevance extends beyond academic research; it also holds promise for industrial applications. Its synthesis involves well-established organic reactions, such as esterification and cyanation, which are scalable and cost-effective. This makes Ethyl 2-cyano-4-ethyl-3-methylphenylacetate an attractive candidate for large-scale production in pharmaceutical manufacturing.

Recent advancements in computational chemistry have further enhanced the understanding of Ethyl 2-cyano-4-ethyl-3-methylphenylacetate's behavior. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers predict its potential therapeutic effects more accurately. These simulations have been instrumental in guiding experimental designs and optimizing synthetic pathways.

The safety profile of Ethyl 2-cyano-4-ethyl-3-methylphenylacetate is another critical consideration. While it is not classified as a hazardous or controlled substance, proper handling procedures must be followed to ensure safe laboratory practices. Its reactivity requires careful storage conditions to prevent degradation or unwanted side reactions.

In conclusion, Ethyl 2-cyano-4-ethyl-3-methylphenylacetate (CAS No. 1803747-97-8) represents a significant compound in the realm of chemical and pharmaceutical research. Its unique structural features and versatile reactivity make it a valuable tool for developing new drugs and synthetic methodologies. As research continues to evolve, the potential applications of this compound are likely to expand, contributing to advancements in medicine and industrial chemistry.